Cas no 1393558-10-5 (3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine)

• Product Name: 3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine
• CAS No: 1393558-10-5
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD22544039
• CID: 4779790
• PubChem ID: 72214585
• Update Time: 2026-02-27

3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6,7-DIHYDRO-4H-PYRAZOLO[5,1-C][1,4]OXAZINE
• AB77061
• P20387
• 1393558-10-5
• AS-79610
• 3-bromo-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazine
• SCHEMBL19432127
• MFCD22544039
• SY312415
• 3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine

• MDL： MFCD22544039
• Inchi： 1S/C6H7BrN2O/c7-5-3-8-9-1-2-10-4-6(5)9/h3H,1-2,4H2
• InChI Key： VUYWLEYGTFTTMN-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1COCC2

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 27

Additional information on 3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine

3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine: A Comprehensive Overview

The compound 3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine, identified by the CAS number 1393558-10-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and materials science. Recent advancements in synthetic methodologies have enabled researchers to explore the unique properties of this compound in greater depth.

The structure of 3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine consists of a fused ring system combining a pyrazole and an oxazine moiety. The bromine substituent at the 3-position introduces electronic effects that can influence the compound's reactivity and stability. This feature makes it an interesting candidate for studying substituent effects on heterocyclic chemistry. Recent studies have highlighted its potential as a building block for more complex molecules with tailored functionalities.

In terms of synthesis, researchers have developed efficient routes to construct this compound. One notable approach involves the cyclization of appropriately substituted amino alcohols under specific reaction conditions. This method not only ensures high yields but also provides access to structurally diverse derivatives. The ability to modify the substituents on the heterocyclic ring has opened new avenues for exploring its applications in medicinal chemistry.

The pharmacological properties of 3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine have been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits promising activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Its unique pharmacokinetic profile makes it a potential lead compound for drug development programs.

Moreover, the environmental impact of synthesizing and using this compound has been carefully evaluated. Researchers have emphasized the importance of green chemistry principles in minimizing waste and reducing energy consumption during its production. These efforts align with global sustainability goals and highlight the responsible use of chemical resources.

In conclusion, 3-Bromo-6,7-dihydro-4H-pyrazolo[5,1-C][1,4]oxazine represents a compelling example of how modern synthetic techniques and interdisciplinary research can drive innovation in chemical science. Its structural versatility and promising biological activity position it as a valuable tool for advancing both academic research and industrial applications.